Cas no 21923-40-0 (Quinoline, 6-chloro-2,4-diphenyl-)

• Product Name: Quinoline, 6-chloro-2,4-diphenyl-
• CAS No: 21923-40-0
• MF: C₂₁H₁₄ClN
• MW: 315.795564174652
• MDL: MFCD00394229
• CID: 1404745
• PubChem ID: 628877
• Update Time: 2025-04-20

Quinoline, 6-chloro-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-chloro-2,4-diphenyl-
• 6-chloro-2,4-diphenylquinoline
• EN300-25294103
• DTXSID30347975
• SCHEMBL8956330
• 6-Chloro-2,4-diphenyl-quinoline
• AKOS000639095
• 21923-40-0
• PNBHNKBOEHRMPV-UHFFFAOYSA-N
• PD120353
• SR-01000396242
• CHEMBL1288066
• SR-01000396242-1

• MDL： MFCD00394229
• Inchi： 1S/C21H14ClN/c22-17-11-12-20-19(13-17)18(15-7-3-1-4-8-15)14-21(23-20)16-9-5-2-6-10-16/h1-14H
• InChI Key： PNBHNKBOEHRMPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C=CC=CC=1)C=C(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 315.08162
• Monoisotopic Mass: 315.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89